Cas no 1095085-73-6 (3-(2-Ethoxyethoxy)benzonitrile)

• Product Name: 3-(2-Ethoxyethoxy)benzonitrile
• CAS No: 1095085-73-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD09907641
• CID: 836406
• PubChem ID: 43213615
• Update Time: 2025-09-19

3-(2-Ethoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethoxyethoxy)benzonitrile
• 3-(2-ethoxyethoxy)benzenecarbonitrile
• AK-93229
• CTK8C6755
• FT-0651670
• KB-26564
• SBB067827
• AX8250458
• AB0000462
• ST2401828
• A802044
• I11927
• 1095085-73-6
• DB-059915
• DTXSID90655720
• VTB08573
• DS-17808
• MFCD09907641
• AKOS008950582
• CS-0151422

• MDL： MFCD09907641
• Inchi： 1S/C11H13NO2/c1-2-13-6-7-14-11-5-3-4-10(8-11)9-12/h3-5,8H,2,6-7H2,1H3
• InChI Key： UEJHTAJAQBBIFS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCOCC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 1.8